![molecular formula C7H10F2O2 B6184618 rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans CAS No. 2624108-69-4](/img/no-structure.png)
rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans
Overview
Description
Rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans, also known as Rac-2-EDCPA, is an organic compound belonging to the group of cyclopropanes and has been studied for its potential applications in various scientific fields. Rac-2-EDCPA is a chiral compound with a three-carbon ring, and it is used as a chiral auxiliary in asymmetric synthesis. This compound has a wide range of potential applications, including its use as a catalyst in organic synthesis, as a ligand in coordination chemistry, and as a reagent in medicinal chemistry.
Scientific Research Applications
Rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans has been studied for its potential applications in various scientific fields. In organic synthesis, it is used as a catalyst for the asymmetric synthesis of chiral compounds. In coordination chemistry, it is used as a ligand for the formation of coordination complexes. In medicinal chemistry, it is used as a reagent for the synthesis of pharmaceuticals. In biochemistry, it is used as a substrate for the synthesis of proteins and enzymes.
Mechanism of Action
Rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans acts as a chiral auxiliary in asymmetric synthesis. It is used as a catalyst for the formation of chiral compounds by promoting the formation of a chiral center in the reaction. This is accomplished by the formation of a chiral complex between the chiral auxiliary and the substrate. The chiral complex then undergoes a series of reactions, resulting in the formation of the desired product.
Biochemical and Physiological Effects
rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans has been studied for its potential biochemical and physiological effects. In laboratory experiments, it has been found to be non-toxic and non-mutagenic. The compound has also been found to have anti-inflammatory and anti-oxidative properties, and it has been shown to have a modulating effect on the activity of enzymes involved in the metabolism of lipids and carbohydrates.
Advantages and Limitations for Lab Experiments
Rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans has several advantages for laboratory experiments. It is a non-toxic and non-mutagenic compound, and it is relatively inexpensive and easy to obtain. Additionally, it is a chiral auxiliary that can be used to synthesize chiral compounds with high efficiency and selectivity. However, the compound has some limitations, such as its low solubility in water and its low reactivity with some substrates.
Future Directions
There are several potential future directions for research on rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans. One such direction is in the development of new synthesis methods for the compound. Additionally, further research could be done on the biochemical and physiological effects of the compound, as well as its potential applications in medicine and biotechnology. Finally, further research could be done on the mechanism of action of the compound and its potential uses as a catalyst in organic synthesis.
Synthesis Methods
Rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans can be synthesized using a variety of methods, including the acylation of 1,3-diethyl-2,2-difluorocyclopropane with acetic acid, the hydrolysis of 1,3-diethyl-2,2-difluorocyclopropyl acetate, and the reaction of 1,3-diethyl-2,2-difluorocyclopropyl bromide with sodium acetate. The most efficient and cost-effective method for the synthesis of rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans is the acylation of 1,3-diethyl-2,2-difluorocyclopropane with acetic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans involves the synthesis of the cyclopropane ring followed by the addition of the ethyl and difluoromethyl groups to the ring. The final step involves the addition of the acetic acid group to the cyclopropane ring.", "Starting Materials": [ "Ethyl magnesium bromide", "Difluoromethyl magnesium bromide", "Cyclopropane carboxylic acid", "Ethyl bromide", "Bromodifluoromethane", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Diethyl ether", "Methanol", "Acetic anhydride", "Sodium acetate" ], "Reaction": [ "Step 1: Synthesis of cyclopropane ring", "a. Add cyclopropane carboxylic acid to a mixture of ethyl magnesium bromide and difluoromethyl magnesium bromide in diethyl ether.", "b. Stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with hydrochloric acid and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Concentrate the solution to obtain the cyclopropane ring intermediate.", "Step 2: Addition of ethyl and difluoromethyl groups", "a. Add ethyl bromide and bromodifluoromethane to the cyclopropane ring intermediate in diethyl ether.", "b. Stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with hydrochloric acid and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Concentrate the solution to obtain the ethyl and difluoromethyl substituted cyclopropane intermediate.", "Step 3: Addition of acetic acid group", "a. Add the ethyl and difluoromethyl substituted cyclopropane intermediate to a mixture of acetic anhydride and sodium acetate in methanol.", "b. Stir the mixture at room temperature for 24 hours.", "c. Quench the reaction with water and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Concentrate the solution to obtain rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans." ] } | |
CAS RN |
2624108-69-4 |
Product Name |
rac-2-[(1R,3R)-3-ethyl-2,2-difluorocyclopropyl]acetic acid, trans |
Molecular Formula |
C7H10F2O2 |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
